Cas no 2034399-04-5 (N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-4-methoxy-2-methylbenzene-1-sulfonamide)

• Product Name: N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-4-methoxy-2-methylbenzene-1-sulfonamide
• CAS No: 2034399-04-5
• MF: C₁₈H₂₄N₂O₄S₂
• MW: 396.52416229248
• CID: 6388642
• PubChem ID: 92065308
• Update Time: 2025-05-21

N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-4-methoxy-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-4-methoxy-2-methylbenzene-1-sulfonamide
• AKOS026687928
• N-(2-(furan-2-yl)-2-thiomorpholinoethyl)-4-methoxy-2-methylbenzenesulfonamide
• N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]-4-methoxy-2-methylbenzenesulfonamide
• 2034399-04-5
• F6353-6357
• N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]-4-methoxy-2-methylbenzene-1-sulfonamide

• Inchi： 1S/C18H24N2O4S2/c1-14-12-15(23-2)5-6-18(14)26(21,22)19-13-16(17-4-3-9-24-17)20-7-10-25-11-8-20/h3-6,9,12,16,19H,7-8,10-11,13H2,1-2H3
• InChI Key： WUCKHKFDFGEWFF-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1=CC=CO1)CNS(C1C=CC(=CC=1C)OC)(=O)=O

Computed Properties

• Exact Mass: 396.11774960g/mol
• Monoisotopic Mass: 396.11774960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-4-methoxy-2-methylbenzene-1-sulfonamide

N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-4-methoxy-2-methylbenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 2034399-04-5, known as N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-4-methoxy-2-methylbenzene-1-sulfonamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound is a derivative of benzene sulfonamide, incorporating a furan ring, a thiomorpholine moiety, and several substituents that contribute to its complex pharmacokinetic and pharmacodynamic properties.

Furan, a five-membered aromatic heterocycle, is a key structural component of this compound. The presence of the furan ring introduces electronic effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of furan-containing compounds in medicinal chemistry, particularly in the development of anti-inflammatory and antitumor agents. The integration of furan into this sulfonamide derivative suggests potential applications in these therapeutic areas.

The thiomorpholine moiety is another critical feature of this compound. Thiophene derivatives, including thiomorpholine, are known for their ability to modulate enzyme activity and cellular signaling pathways. Recent research has demonstrated that thiomorpholine-containing compounds can exhibit potent inhibitory effects on kinases and other enzymes associated with chronic diseases such as cancer and neurodegenerative disorders. This makes N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl a promising candidate for further investigation in drug discovery.

The benzene ring in this compound is substituted with a methoxy group at the 4-position and a methyl group at the 2-position. These substituents play a crucial role in stabilizing the molecule's conformation and enhancing its solubility. The sulfonamide group at the 1-position further contributes to the compound's bioavailability and receptor binding affinity. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such sulfonamide derivatives with high accuracy, facilitating their optimization for therapeutic use.

Recent studies have focused on the synthesis and characterization of N-sulfonamides with complex substituents like those found in this compound. These investigations have revealed novel synthetic pathways that improve yield and purity, making large-scale production more feasible. For instance, researchers have developed catalytic methods to selectively install the thiomorpholine moiety onto the benzene ring, reducing reaction times and minimizing byproducts.

In terms of pharmacological activity, N-sulfonamides like this compound have shown promise as inhibitors of various enzymes and receptors implicated in diseases such as Alzheimer's disease, Parkinson's disease, and cancer. Preclinical studies suggest that this compound may exhibit anti-inflammatory properties by modulating cyclooxygenase (COX) enzymes. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders.

Recent advances in medicinal chemistry have also explored the use of furan-thiomorpholine hybrids as scaffolds for drug design. These hybrids combine the electronic properties of furan with the structural rigidity of thiomorpholine, creating molecules with unique pharmacokinetic profiles. The integration of these moieties into sulfonamide derivatives has opened new avenues for developing drugs with improved efficacy and reduced toxicity.

The synthesis of N-sulfonamides like this compound involves multi-step processes that require precise control over reaction conditions. Researchers have employed green chemistry principles to develop environmentally friendly synthesis routes, reducing waste and energy consumption. For example, microwave-assisted synthesis has been used to accelerate key steps in the preparation of this compound while maintaining high product quality.

In conclusion, N-sulfonamides like CAS No. 2034399-04_5 represent a promising class of compounds with diverse applications in drug discovery and development. Their unique structural features, combined with recent advances in synthetic methods and pharmacological research, position them as valuable tools for addressing unmet medical needs across various therapeutic areas.